4-ETHYNYLBENZOIC ACID SODIUM SALT
4-ETHYNYLBENZOIC ACID SODIUM SALT
Brand Name:
Vulcanchem
CAS No.:
144693-65-2
VCID:
VC0114866
InChI:
InChI=1S/C9H6O2.Na/c1-2-7-3-5-8(6-4-7)9(10)11;/h1,3-6H,(H,10,11);/q;+1/p-1
SMILES:
C#CC1=CC=C(C=C1)C(=O)[O-].[Na+]
Molecular Formula:
C9H5NaO2
Molecular Weight:
168.12 g/mol
4-ETHYNYLBENZOIC ACID SODIUM SALT
CAS No.: 144693-65-2
Main Products
VCID: VC0114866
Molecular Formula: C9H5NaO2
Molecular Weight: 168.12 g/mol
| CAS No. | 144693-65-2 |
|---|---|
| Product Name | 4-ETHYNYLBENZOIC ACID SODIUM SALT |
| Molecular Formula | C9H5NaO2 |
| Molecular Weight | 168.12 g/mol |
| IUPAC Name | sodium;4-ethynylbenzoate |
| Standard InChI | InChI=1S/C9H6O2.Na/c1-2-7-3-5-8(6-4-7)9(10)11;/h1,3-6H,(H,10,11);/q;+1/p-1 |
| Standard InChIKey | VXBLAFDQGACQAR-UHFFFAOYSA-M |
| Isomeric SMILES | C#CC1=CC=C(C=C1)C(=O)[O-].[Na+] |
| SMILES | C#CC1=CC=C(C=C1)C(=O)[O-].[Na+] |
| Canonical SMILES | C#CC1=CC=C(C=C1)C(=O)[O-].[Na+] |
| PubChem Compound | 23720426 |
| Last Modified | Nov 11 2021 |
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